Cas no 90204-94-7 (1-Ethylpiperidine-4-carboxylic acid)

1-Ethylpiperidine-4-carboxylic acid Properties

Names and Identifiers

• 1-Ethylpiperidine-4-carboxylic acid
• 1-ethyl-4-Piperidinecarboxylic acid
• 1-Ethyl-piperidine-4-carboxylic acid
• 1-ethylpiperidine-4-carboxylic acid(HCl)
• 1-Ethylpiperidine-4-carboxylic acidhydrochloride
• 1-Ethyl-isonipecotinsaeure
• 1-ethylpiperidine-4-carboxylic acid(SALTDATA: HCl)
• CS-0035977
• FT-0681748
• 1-(ethyl)piperidine-4-carboxylic acid
• 90204-94-7
• AKOS000111526
• AS-39551
• AB91825
• ethyl-piperidine-4-carboxylic acid
• MFCD09055179
• EN300-129691
• BB 0220132
• SY078207
• IDHMTYNXPJWISA-UHFFFAOYSA-N
• SCHEMBL855052
• DTXSID10596222
• ALBB-022262
• 4-Piperidinecarboxylic acid, 1-ethyl-
• DA-19479
• +Expand

• MDL： MFCD09055179
• InChIKey： IDHMTYNXPJWISA-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H15NO2/c1-2-9-5-3-7(4-6-9)8(10)11/h7H,2-6H2,1H3,(H,10,11)
• SMILES： CCN1CCC(CC1)C(=O)O

Computed Properties

• Exact Mass: 157.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 157.110278721g/mol
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 0.74080
• PSA: 40.54000
• Boiling Point: 262.7±33.0 ºC (760 Torr),
• Flash Point: 112.7±25.4 ºC,
• Solubility: Dissolution (74 g/l) (25 º C),
• Density: 1.067±0.06 g/cm3 (20 ºC 760 Torr),

1-Ethylpiperidine-4-carboxylic acid Security Information

• HazardClass：IRRITANT

1-Ethylpiperidine-4-carboxylic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%